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Compound of Interest

Compound Name: Biotin-d2

Cat. No.: B15571627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for Biotin-d2, a deuterated internal standard crucial for the accurate quantification of
biotin in various biological matrices. Adherence to proper handling and storage protocols is
paramount to ensure its isotopic purity, chemical integrity, and, consequently, the reliability of
analytical data.

Core Stability and Storage Parameters

Biotin-d2, like its non-labeled counterpart, is a relatively stable molecule when stored under
appropriate conditions. However, its stability can be influenced by factors such as temperature,
light, humidity, and pH. The following tables summarize the key stability and storage
information compiled from various suppliers and technical datasheets.

Storage Conditions for Solid Biotin-d2

Proper storage of Biotin-d2 in its solid form is critical for long-term stability. The primary
recommendation is to store it in a freezer, protected from moisture and light.
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Parameter Condition Duration Source(s)
Storage Temperature > 4 years [1]

-20°C [2]

4°C [2]

Shipping Condition Room Temperature Varies [1112]

Handling

Store desiccated and

12 months after

receipt

[3]

Avoid heat, humidity,

and sunlight

Not specified

[4]

Stability of Biotin-d2 in Solution

Once in solution, the stability of Biotin-d2 is more limited and highly dependent on the solvent

and storage temperature. It is advisable to prepare solutions fresh or store them for short

periods under controlled conditions.

Solvent

Temperature

Duration

Source(s)

In an appropriate

solvent

6 months

[2](5]

-20°C

[2][5]

Moderately acidic or
neutral aqueous

solutions

Not specified

Several months

[3]

Solutions with pH > 9

Not specified

Less stable

[3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions into single-use vials.[5]

Degradation Pathways and Incompatibilities
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Understanding the potential degradation pathways of Biotin-d2 is essential for troubleshooting
and ensuring the accuracy of experimental results. The degradation of Biotin-d2 is expected to
follow similar pathways to that of unlabeled biotin.

The primary routes of degradation involve:

» Oxidation of the sulfur atom: The thioether in the thiophane ring can be oxidized to form
biotin-d-sulfoxide, biotin-I-sulfoxide, and ultimately biotin sulfone.[6][7] This oxidation can be
initiated by strong oxidizing agents or exposure to UV light in the presence of oxygen.[4][8]

» [-oxidation of the valeric acid side chain: This pathway leads to the formation of metabolites
such as bisnorbiotin and tetranorbiotin.[7]

Incompatible Materials: Strong oxidizing agents should be avoided as they can promote the
oxidation of the sulfur atom in the Biotin-d2 molecule.[4]

The following diagram illustrates the primary oxidative degradation pathway of the biotin
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.gmp-compliance.org/guidelines/gmp-guideline/fda-guidance-for-industry-q1ar2stability-testing-of-new-drug-substances-and-products
https://www.gmp-compliance.org/guidelines/gmp-guideline/fda-guidance-for-industry-q1ar2stability-testing-of-new-drug-substances-and-products
https://emedicine.medscape.com/article/942055-overview
https://emedicine.medscape.com/article/942055-overview
https://www.ncbi.nlm.nih.gov/books/NBK1322/figure/biotin.F1/
https://www.raps.org/news-and-articles/news-articles/2025/4/ich-releases-overhauled-stability-guideline-for-co
https://pubchem.ncbi.nlm.nih.gov/compound/Biotin
https://pmc.ncbi.nlm.nih.gov/articles/PMC4757853/
https://en.wikipedia.org/wiki/Biotin_sulfoxide
https://www.benchchem.com/product/b15571627#biotin-d2-stability-and-storage-conditions
https://www.benchchem.com/product/b15571627#biotin-d2-stability-and-storage-conditions
https://www.benchchem.com/product/b15571627#biotin-d2-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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